Cas no 1001096-10-1 (2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene)

• Product Name: 2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene
• CAS No: 1001096-10-1
• MF: C₈H₅ClF₄
• MW: 212.571915388107
• CID: 1039774
• PubChem ID: 66770017
• Update Time: 2025-04-20

2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1-fluoro-3-(trifluoromethyl)benzene
• 2-Fluoro-6-trifluoromethylbenzyl chloride
• 2-(Chloromethyl)-3-fluorobenzotrifluoride
• Benzene, 2-(chloroMethyl)-1-fluoro-3-(trifluoroMethyl)-
• DA-17626
• SCHEMBL693177
• AKOS016006831
• DTXSID50735734
• 2-Fluoro-6-(trifluoromethyl)benzyl chloride
• 1001096-10-1
• NVMNTWHOSXLNKZ-UHFFFAOYSA-N
• AMY8704

• Inchi： 1S/C8H5ClF4/c9-4-5-6(8(11,12)13)2-1-3-7(5)10/h1-3H,4H2
• InChI Key： NVMNTWHOSXLNKZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 212.0015905g/mol
• Monoisotopic Mass: 212.0015905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 172 ºC
• Flash Point: 68 ºC